molecular formula C18H17BrN2O3 B5912446 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide

2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide

Cat. No. B5912446
M. Wt: 389.2 g/mol
InChI Key: YERXYCIOLJLCCL-LFIBNONCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide is not fully understood. However, it is known to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. The compound has also been shown to modulate the activity of certain neurotransmitter receptors in the brain, which may contribute to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide exhibits a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to exhibit anti-inflammatory and analgesic effects by modulating the activity of certain enzymes and neurotransmitter receptors. The compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide is its potent anti-cancer activity. The compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for the development of new cancer drugs. However, one of the major limitations of the compound is its toxicity. The compound has been shown to exhibit toxicity towards normal cells, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the research on 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide. One of the major areas of research is the development of new cancer drugs based on the structure of the compound. The compound has been shown to exhibit potent anti-cancer activity, and further research may lead to the development of new drugs that are more effective and less toxic. Another area of research is the development of new drugs for the treatment of inflammatory diseases such as arthritis. The compound has been shown to exhibit anti-inflammatory and analgesic effects, and further research may lead to the development of new drugs that are more effective and less toxic. Finally, the compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent, and further research may lead to the development of new drugs for the treatment of these conditions.

Synthesis Methods

The synthesis of 2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methyl-N-(4-pyridyl)formamide to form the corresponding amide. The amide is then reacted with 2-bromo-1-(4-methoxyphenyl)ethene in the presence of a base to form the final product. The synthesis method has been extensively optimized to improve the yield and purity of the product.

Scientific Research Applications

2-bromo-N-{2-(4-methoxyphenyl)-1-[(methylamino)carbonyl]vinyl}benzamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. It has also been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. The compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.

properties

IUPAC Name

2-bromo-N-[(E)-1-(4-methoxyphenyl)-3-(methylamino)-3-oxoprop-1-en-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17BrN2O3/c1-20-18(23)16(11-12-7-9-13(24-2)10-8-12)21-17(22)14-5-3-4-6-15(14)19/h3-11H,1-2H3,(H,20,23)(H,21,22)/b16-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YERXYCIOLJLCCL-LFIBNONCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C(=CC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CNC(=O)/C(=C\C1=CC=C(C=C1)OC)/NC(=O)C2=CC=CC=C2Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17BrN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-bromo-N-[(E)-1-(4-methoxyphenyl)-3-(methylamino)-3-oxoprop-1-en-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.